Cas no 134003-04-6 ((1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid)
(1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid is a chiral cyclopentene derivative featuring both amino and carboxylic acid functional groups. Its rigid, unsaturated ring structure and stereochemical configuration make it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s distinct stereochemistry enables precise control in the construction of biologically active molecules, particularly in the development of peptidomimetics and constrained analogs. The presence of reactive functional groups allows for further derivatization, facilitating its use in medicinal chemistry and asymmetric synthesis. Its high purity and well-defined stereochemistry ensure reproducibility in applications such as ligand design and enzyme inhibition studies. This compound is particularly useful for researchers seeking structurally constrained scaffolds with versatile reactivity.

134003-04-6 structure
Product name:(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,4S)-4-Aminocyclopent-2-enecarboxylic acid
- (1R,4S)-(+)-4-Aminocyclopent-2-enecarboxylic acid
- (+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid
- 1-acenaphthyl acetate
- 1-ACETOXYACENAPHTHENE
- acenaphthen-1-yl acetate
- acetic acid acenaphthen-1-yl ester
- acetyl acenaphthenol
- Essigsaeure-acenaphthen-1-ylester
- 2-Cyclopentene-1-carboxylicacid, 4-amino-, (1R-cis)-
- (1R,4S)-4-Amino-2-cyclopentene-1-carboxylic acid
- (1R,4S)-4-Aminocyclopent-2-ene-1-carboxylic acid
- BDBM50082743
- (1R,4S)-4-amino-cyclopent-2-ene carboxylic acid
- CIS-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID
- PS-12183
- (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylicacid
- AKOS015854146
- DTXSID701236833
- MFCD27922565
- A806713
- 134003-04-6
- J-500359
- 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-
- (+)-(1R,4S)-4-aminocyclopent-2-enecarboxylic acid, AldrichCPR
- 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-rel-
- AKOS006340572
- 168471-40-7
- MFCD00211285
- EN300-1703497
- (1R,4S)-4-Amino-cyclopent-2-enecarboxylic acid
- (1R,4S)-4-amino-2-cyclopenten-1-carboxylic acid
- CHEMBL344794
- (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylic acid
- (1R,4S)-4-azaniumylcyclopent-2-ene-1-carboxylate
- VTCHZFWYUPZZKL-CRCLSJGQSA-N
- AC-7955
- SCHEMBL607058
- (+)-cis-3-amino-4-cyclopentenecarboxylic acid
- (1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid
-
- MDL: MFCD00211285
- Inchi: 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)/t4-,5+/m0/s1
- InChI Key: VTCHZFWYUPZZKL-CRCLSJGQSA-N
- SMILES: C1=C[C@H](C[C@H]1C(=O)O)N
Computed Properties
- Exact Mass: 127.06300
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 67.8
- Surface Charge: 0
Experimental Properties
- Color/Form: Brown scaly
- Density: 1.1931 (rough estimate)
- Melting Point: 180 ºC
- Boiling Point: 235.91°C (rough estimate)
- Refractive Index: 1.4645 (estimate)
- PSA: 63.32000
- LogP: 0.67470
- Sensitiveness: Air Sensitive
- Solubility: Not available
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Security Information
- Hazard Category Code: R20/21/22;R36/37/38
- Safety Instruction: S22-S26-S36/37/39
-
Hazardous Material Identification:
- Safety Term:S22;S26;S36/37/39
- Risk Phrases:R20/21/22; R36/37/38
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | PS-12183-1G |
(+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid |
134003-04-6 | >95% | 1g |
£351.00 | 2025-02-20 | |
eNovation Chemicals LLC | D500548-1g |
(1R,4S)-4-AMinocyclopent-2-enecarboxylic acid |
134003-04-6 | 97% | 1g |
$1470 | 2024-05-24 | |
Chemenu | CM127130-5g |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid |
134003-04-6 | 95% | 5g |
$*** | 2023-03-30 | |
abcr | AB165808-1 g |
(+)-(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid, 98%, ee 99%; . |
134003-04-6 | 98% | 1 g |
€185.00 | 2023-07-20 | |
Chemenu | CM127130-5g |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid |
134003-04-6 | 95% | 5g |
$1034 | 2021-06-09 | |
Fluorochem | 223443-5g |
1R,4S)-4-Aminocyclopent-2-enecarboxylic acid |
134003-04-6 | 95% | 5g |
£1141.00 | 2022-02-28 | |
Fluorochem | 223443-1g |
1R,4S)-4-Aminocyclopent-2-enecarboxylic acid |
134003-04-6 | 95% | 1g |
£284.00 | 2022-02-28 | |
TRC | A596550-25mg |
(1R,4S)-4-Aminocyclopent-2-enecarboxylic acid |
134003-04-6 | 25mg |
$ 81.00 | 2023-04-19 | ||
Chemenu | CM127130-10g |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid |
134003-04-6 | 95% | 10g |
$*** | 2023-03-30 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H52013-250mg |
(1R,4S)-(+)-4-Aminocyclopent-2-enecarboxylic acid, 95% |
134003-04-6 | 95% | 250mg |
¥3352.00 | 2023-03-16 |
(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid Related Literature
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:134003-04-6)(1R,4S)-4-aminocyclopent-2-ene-1-carboxylic acid

Purity:99%
Quantity:5g
Price ($):1068.0